Cas no 36504-94-6 ((+/-)-Butaclamol Hydrochloride)

• Product Name: (+/-)-Butaclamol Hydrochloride
• CAS No: 36504-94-6
• Molecular Formula: C₂₅H₃₁NO^.HCl
• Molecular Weight: 397.98068
• CID: 853786
• PubChem ID: 37460

(+/-)-Butaclamol Hydrochloride Properties

Names and Identifiers

• BUTACLAMOL HYDROCHLORIDE
• (±)-Butaclamol hydrochloride
• (3S,4aS,13bS)-3-(2-Methyl-2-propanyl)-2,3,4,4a,8,9,13b,14-octahyd ro-1H-benzo[6,7]cyclohepta[1,2,3-de]pyrido[2,1-a]isoquinolin-3-ol<wbr
• (3S,4aS,13bS)-3-tert-butyl-2,3,4,4a,8,9,13b,14-octahydro-1H-benzo[6,7]cyclohepta[1,2,3-de]pyrido[2,1-a]isoquinolin-3-ol
• [4a,13b-trans][3(OH),13b(H)-trans]-3-tert-butyl-2,3,4,4a,8,9,13b,14-octahydro-1H-benzo[6,7]cyclohepta[1,2,3-de]pyrido[2,1-a]isoquinolin-3-ol hydrochloride
• AY-23028
• Q27271006
• 1H-Benzo(6,7)cyclohepta(1,2,3-de)pyrido(2,1-alpha)isoquinolin-3-ol, 2,3,4,4a,8,9,13b,14-octahydro-3-(1,1-dimethylethyl)-, hydrochloride, (3-alpha,4a-alpha,13b-beta)-(+-)-
• 1H-BENZO(6,7)CYCLOHEPTA(1,2,3-DE)-PYRIDO(2,1-A)ISOQUINOLIN-3-OL, 3-(1,1-DIMETHYLETHYL)-2,3,4,4A,8,9,13B,14-OCTAHYDRO-, HYDROCHLORIDE, (3.ALPHA.,4A.ALPHA.,13B.BETA.)-(+/-)-
• (+/-)-3.ALPHA.-TERT-BUTYL-2,3,4,4A.BETA.,8,9,13B.ALPHA.,14-OCTAHYDRO-1H-BENZO(6,7)-CYCLOHEPTA(1,2,3-DE)PYRIDO(2,1-A)ISOQUINOLIN-3-OL HYDROCHLORIDE
• 8TUG8SF12T
• (-)-Butaclamol hydrochloride, solid
• 55528-08-0
• DTXCID30820374
• Butaclamol hydrochloride [USAN]
• DTXSID0045757
• (+-)-3alpha-tert-Butyl-2,3,4,4abeta,8,9,13balpha,14-octahydro-1H-benzo(6,7)-cyclohepta(1,2,3-de)pyrido(2,1-a)isoquinolin-3-ol hydrochloride
• 1H-BENZO(6,7)CYCLOHEPTA(1,2,3-DE)-PYRIDO(2,1-A)ISOQUINOLIN-3-OL, 3-(1,1-DIMETHYLETHYL)-2,3,4,4A,8,9,13B,14-OCTAHYDRO-, HYDROCHLORIDE, (3ALPHA,4AALPHA,13BBETA)-(+/-)-
• Butaclamol HCl
• Butaclamol hydrochloride (USAN)
• NCGC00093664-01
• 1H-Benzo(6,7)cyclohepta(1,2,3-de)-pyrido(2,1-a)isoquinolin-3-ol, 3-(1,1-dimethylethyl)-2,3,4,4a,8,9,13b,14-octahydro-, hydrochloride, (3alpha,4aalpha,13bbeta)-(+-)-
• (-)-Butaclamol hydrochloride
• l-Butaclamol Hydrochloride
• Tox21_111215
• Hydrochloride, Butaclamol
• (3R,4aR,13bR)-3-(1,1-Dimethylethyl)-2,3,4,4a,8,9,13b,14-octahydro-1H-benzo[6,7]cyclohepta[1,2,3-de]pyrido[2,1-a]isoquinolin-3-ol hydrochloride
• AY-23,028
• 1H-BENZO(6,7)CYCLOHEPTA(1,2,3-DE)-PYRIDO(2,1-A)ISOQUINOLIN-3-OL, 3-(1,1-DIMETHYLETHYL)-2,3,4,4A,8,9,13B,14-OCTAHYDRO-, (3.ALPHA.,4A.ALPHA.,13B.BETA.)-(+/-)-, HYDROCHLORIDE
• 36504-94-6 (HCl)
• AY 23028
• UNII-8TUG8SF12T
• (+/-)-Butaclamol HCl
• (+)-Butaclamol HCl
• (1R,6R,8R)-6-tert-butyl-3-azapentacyclo[11.8.1.03,8.09,22.016,21]docosa-9,11,13(22),16,18,20-hexaen-6-ol;hydrochloride
• 36504-94-6
• 1H-BENZO(6,7)CYCLOHEPTA(1,2,3-DE)-PYRIDO(2,1-A)ISOQUINOLIN-3-OL, 3-(1,1-DIMETHYLETHYL)-2,3,4,4A,8,9,13B,14-OCTAHYDRO-, (3ALPHA,4AALPHA,13BBETA)-(+/-)-, HYDROCHLORIDE
• (+/-)-3ALPHA-TERT-BUTYL-2,3,4,4ABETA,8,9,13BALPHA,14-OCTAHYDRO-1H-BENZO(6,7)-CYCLOHEPTA(1,2,3-DE)PYRIDO(2,1-A)ISOQUINOLIN-3-OL HYDROCHLORIDE
• D02641
• CAS-36504-94-6
• AY23,028
• AY 23,028

• InChIKey： QZRUMKUMFJJARD-OMMJFLKZSA-N
• Inchi： InChI=1S/C25H31NO.ClH/c1-24(2,3)25(27)13-14-26-16-21-19-9-5-4-7-17(19)11-12-18-8-6-10-20(23(18)21)22(26)15-25;/h4-10,21-22,27H,11-16H2,1-3H3;1H/t21-,22-,25-;/m1./s1
• SMILES： CC(C)(C)[C@]1(CCN2C[C@@H]3C4=CC=CC=C4CCC5=C3C(=CC=C5)[C@H]2C1)O.Cl

Computed Properties

• Exact Mass: 397.2172423g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 397.2172423g/mol
• Heavy Atom Count: 28
• Complexity: 553
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes